Cas no 1379167-47-1 (8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid)
8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylicacid
- 8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid
- CID 129925161
- 8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid
-
- Inchi: 1S/C8H8N4O2/c1-4-11-5(8(13)14)6-7(9)10-2-3-12(4)6/h2-3H,1H3,(H2,9,10)(H,13,14)
- InChI Key: IWVMUYNHXKJAFB-UHFFFAOYSA-N
- SMILES: OC(C1=C2C(N)=NC=CN2C(C)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 248
- XLogP3: 0.7
- Topological Polar Surface Area: 93.5
8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-100MG |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 100MG |
¥ 1,920.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-250MG |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 250MG |
¥ 3,075.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-500MG |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 500MG |
¥ 5,121.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-1G |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 1g |
¥ 7,682.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-5G |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 5g |
¥ 23,047.00 | 2023-03-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00782709-1g |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 97% | 1g |
¥11753.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-100mg |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 100mg |
¥1919.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-250mg |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 250mg |
¥3073.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-500mg |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 500mg |
¥5117.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ0765-1g |
8-amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid |
1379167-47-1 | 95% | 1g |
¥7676.0 | 2024-04-24 |
8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid
Professional Introduction to 8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic Acid (CAS No. 1379167-47-1)
8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid, with the CAS number 1379167-47-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrazine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and carbon atoms in its molecular framework contributes to its potential as a versatile scaffold for drug discovery.
The chemical structure of 8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid consists of an imidazo[1,5-a]pyrazine core substituted with an amino group at the 8-position and a methyl group at the 3-position. This substitution pattern not only influences its electronic properties but also modulates its interactions with biological targets. The presence of both amino and carboxylic acid functional groups makes it a valuable intermediate for further chemical modifications, enabling the synthesis of more complex derivatives.
In recent years, there has been a surge in research focused on developing novel therapeutic agents based on imidazopyrazine derivatives. These compounds have shown promise in various preclinical studies, particularly in the areas of oncology, inflammation, and infectious diseases. The< strong>8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid scaffold has been explored for its ability to inhibit specific enzymes and receptors involved in disease pathways.
One of the most compelling aspects of 8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. Studies have demonstrated that derivatives of this compound can selectively target certain kinases, thereby disrupting aberrant signaling networks. For instance, research has indicated that modifications to the< strong>8-amino and< strong>carboxylic acid groups can enhance binding affinity and selectivity towards specific kinase targets.
The< strong>methyl group at the 3-position of the imidazopyrazine core is another key feature that contributes to the compound's pharmacological properties. This substituent can influence both the solubility and metabolic stability of the molecule, which are critical factors in drug development. By tuning the electronic and steric environment around this methyl group, chemists can fine-tune the biological activity of< strong>8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid, making it a valuable tool for structure-activity relationship (SAR) studies.
In addition to its kinase inhibitory activity, 8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid has also been investigated for its potential anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Preclinical data suggest that derivatives of this compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines and enzymes. The< strong.amino group at the 8-position, in particular, has been identified as a crucial site for interaction with biological targets involved in inflammation.
The synthesis of< strong>8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as nitration, reduction, and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore this compound in larger-scale studies.
The pharmacokinetic properties of< strong>8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid are also subjects of intense investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play critical roles in determining the drug's efficacy and safety profile. Studies have shown that modifications to the molecular structure can significantly impact these properties. For example, introducing hydrophilic groups can enhance water solubility, while lipophilic substitutions can improve membrane permeability.
In conclusion,< strong>8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid (CAS No. 1379167-47-1) represents a promising scaffold for developing novel therapeutic agents with diverse biological activities. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting cancer, inflammation, and other diseases. As research continues to uncover new insights into its pharmacological properties,< strong>this compound holds significant potential for future medical applications.
1379167-47-1 (8-Amino-3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid) Related Products
- 312324-14-4(Imidazo[1,5-a]pyrazine-6-carboxylicacid, 8-amino-1-cyano-)
- 1529532-73-7(3-methylimidazo[1,5-a]pyrazine-1-carboxylic acid)
- 2090530-34-8(methyl 8-aminoimidazo[1,5-a]pyrazine-1-carboxylate)
- 2092576-10-6(ethyl 8-aminoimidazo[1,5-a]pyrazine-1-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)